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Compound of Interest

Compound Name: Barium tungstate

Cat. No.: B1582774 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. Barium tungstate (BaWO₄), a compound used in various scientific applications,

requires careful management due to the inherent hazards associated with barium. This guide

provides essential safety and logistical information for the proper disposal of barium
tungstate.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet

(SDS) for barium tungstate.[1][2] Personal protective equipment (PPE) is mandatory to

ensure safety.

Required Personal Protective Equipment:

Eye Protection: Wear chemical safety glasses or goggles, and a face shield.[1]

Skin Protection: Use nitrile or rubber gloves and a complete suit that protects against

chemicals.[1]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[3]

Handling Guidelines:

Work in a well-ventilated area, preferably with a local exhaust system.[1][2]
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Avoid generating dust.[1][2]

Do not eat, drink, or smoke when handling the substance.[1][4]

Wash hands thoroughly after handling.[1][2]

Step-by-Step Disposal Procedure
The disposal of barium tungstate must comply with all local, state, and federal regulations.[1]

It is classified as harmful if swallowed or inhaled.[1][4]

Waste Collection:

Collect waste barium tungstate in a suitable, clearly labeled, and sealed container.[5]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Accidental Spill Management:

In case of a spill, avoid breathing in the dust.[1][2]

For containment, mix the spilled material with powdered sodium carbonate or ground lime.

[1]

Carefully sweep up the mixture and place it in a suitable container for disposal.[1]

Final Disposal:

Engage a licensed professional waste disposal service for the final disposal of barium
tungstate.

The recommended disposal method for barium compounds is typically in a secured

sanitary landfill.[5]

Never dispose of barium tungstate down the drain.[6] Barium tungstate is insoluble in

water.[4]
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Incineration should be avoided due to the potential for air toxicity from barium compounds.

[6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for barium
tungstate.

Property Value

Molecular Formula BaWO₄

Molecular Weight 385.16 g/mol

CAS Number 7787-42-0[4]

Solubility in Water Insoluble[4]

Specific Gravity 5.04[4]

OSHA PEL (Tungsten) 5 mg/m³[7]

ACGIH TLV (Tungsten) 5 mg/m³[7]

ACGIH TLV (Barium) 0.5 mg/m³[1]

Barium Tungstate Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of barium tungstate.
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Barium Tungstate Disposal Workflow
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Caption: Logical workflow for the safe disposal of barium tungstate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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